Cas no 67370-32-5 (2-(3,4-dichlorophenyl)-1H-benzimidazole)

• Product Name: 2-(3,4-dichlorophenyl)-1H-benzimidazole
• CAS No: 67370-32-5
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 1716706
• PubChem ID: 49831
• Update Time: 2025-06-13

2-(3,4-dichlorophenyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-1H-benzimidazole
• 1H-benzimidazole, 2-(3,4-dichlorophenyl)-
• 4-23-00-01694 (Beilstein Handbook Reference)
• AKOS003029398
• AE-842/34030021
• 2-(3,4-DICHLOROPHENYL)-1H-1,3-BENZODIAZOLE
• DS-000488
• 2-(3,4-Dichlorophenyl)-1H-benzo[d]imidazole
• STL356437
• F15146
• BENZIMIDAZOLE, 2-(3,4-DICHLOROPHENYL)-
• BDBM50233873
• CS-0068919
• SCHEMBL3333810
• BRN 0206536
• VS-09154
• BBL029212
• 67370-32-5
• DTXSID90217726
• CHEMBL4071944
• 2-(3,4-Dichlorophenyl)benzimidazole

• Inchi： 1S/C13H8Cl2N2/c14-9-6-5-8(7-10(9)15)13-16-11-3-1-2-4-12(11)17-13/h1-7H,(H,16,17)
• InChI Key： HFRQRSXRKCUENZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC2C=CC=CC=2N1)Cl

Computed Properties

• Exact Mass: 262.00664
• Monoisotopic Mass: 262.006454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.427
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 261.4°C
• Refractive Index: 1.697
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(3,4-dichlorophenyl)-1H-benzimidazole

Professional Introduction to 2-(3,4-dichlorophenyl)-1H-benzimidazole (CAS No. 67370-32-5)

2-(3,4-dichlorophenyl)-1H-benzimidazole, with the chemical formula C13H6Cl2N2, is a significant compound in the field of pharmaceutical and medicinal chemistry. This heterocyclic aromatic compound has garnered considerable attention due to its versatile applications in drug discovery and development. The presence of two chlorine atoms at the 3 and 4 positions of the phenyl ring enhances its reactivity and potential biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The< strong> CAS No. 67370-32-5 identifies this compound uniquely within chemical databases and literature. Its molecular structure, characterized by a benzimidazole core linked to a dichlorophenyl group, positions it as a promising candidate for further exploration in medicinal chemistry. The benzimidazole moiety is well-known for its role in various bioactive molecules, including antiviral, anticancer, and antimicrobial agents.

Recent advancements in the synthesis and application of< strong> 2-(3,4-dichlorophenyl)-1H-benzimidazole have highlighted its potential in addressing complex diseases. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with biological targets. For instance, studies have demonstrated its efficacy in inhibiting certain kinases and proteases, which are crucial in cancer progression. The dichlorophenyl group contributes to the compound's binding affinity by providing multiple interaction points with biological receptors.

In the realm of drug design, the< strong> dichlorophenyl substituent plays a pivotal role in enhancing the pharmacokinetic properties of benzimidazole derivatives. The chlorine atoms introduce electrophilic centers that can engage in hydrogen bonding or other non-covalent interactions with biological targets. This feature has been exploited to develop compounds with improved solubility and metabolic stability, which are essential for clinical efficacy.

One of the most compelling aspects of< strong> 2-(3,4-dichlorophenyl)-1H-benzimidazole is its versatility in serving as a building block for more complex molecules. Medicinal chemists often modify this scaffold by introducing additional functional groups or appending different pharmacophores to tailor its biological activity. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The< strong> benzimidazole nucleus itself is renowned for its broad spectrum of biological activities. It has been extensively studied for its roles in DNA intercalation, enzyme inhibition, and receptor binding. The incorporation of a dichlorophenyl group into this framework has expanded its therapeutic potential by enhancing its interactions with specific biological targets. This has opened up new avenues for treating diseases such as cancer, inflammation, and infectious disorders.

The synthesis of< strong> 2-(3,4-dichlorophenyl)-1H-benzimidazole can be achieved through various methodologies, including condensation reactions between appropriate phenols and carbodiimides. Advances in synthetic techniques have enabled researchers to produce this compound with high purity and yield, facilitating further structural optimization and biological testing. Modern computational methods have also been employed to predict the binding modes of this compound with target proteins, aiding in the rational design of derivatives with enhanced activity.

In conclusion, 2-(3,4-dichlorophenyl)-1H-benzimidazole (CAS No. 67370-32-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. Ongoing research continues to uncover new ways to leverage this compound's properties for improving human health and treating complex medical conditions.